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Compound of Interest

Compound Name: Dowex 50

Cat. No.: B083139

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
Dowex® 50 resin, a strongly acidic cation exchange resin. This document delves into the
fundamental characteristics of the resin, including its chemical structure, ion exchange
capacity, selectivity, and stability. Detailed experimental protocols for key property analyses are
provided, and quantitative data is summarized for ease of comparison.

Core Chemical Properties of Dowex® 50 Resin

Dowex® 50 is a strong acid cation exchange resin composed of a cross-linked polystyrene
backbone with sulfonic acid functional groups (-SOsH).[1] The degree of cross-linking, typically
with divinylbenzene (DVB), is a critical parameter that significantly influences the resin's
properties. Common cross-linking percentages for Dowex® 50 are 2%, 4%, and 8% DVB.

The sulfonic acid functional groups are strong acids, making the resin effective over a wide pH
range.[1] The fundamental ion exchange reaction can be represented as:

R-SO3"H* + M* & R-SO3~M* + H*
Where 'R’ represents the polystyrene-divinylbenzene matrix and 'M*' is a cation in solution.

Below is a diagram illustrating the fundamental structure of Dowex® 50 resin.
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Figure 1: Simplified structure of Dowex® 50 resin.

lon Exchange Capacity

The ion exchange capacity is a measure of the quantity of ions that the resin can exchange. It
is typically expressed in milliequivalents per gram of dry resin (meq/g) or milliequivalents per

milliliter of wet resin (meg/mL). The total exchange capacity is influenced by the degree of
cross-linking.
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. Cross-linking (% Total Exchange Moisture Content
Dowex® 50 Variant .
DVB) Capacity (eq/L) (%)
Dowex® 50WX2 2% >0.6 74 - 82
Dowex® 50WX4 4% >1.1 64 -72
Dowex® 50WX8 8% >1.7 50 - 58

Table 1. Quantitative properties of different Dowex® 50 variants.

Selectivity

Dowex® 50 resin exhibits selectivity for different cations, which is its preference for one ion
over another. This selectivity is influenced by factors such as the ionic charge and the hydrated
radius of the ions. Generally, the resin shows a higher affinity for ions with a higher charge and
a smaller hydrated radius. The selectivity also increases with a higher degree of cross-linking.

The general selectivity order for some common cations on Dowex® 50 is:

Ba2* > Sr2+ > Ca2+ > Mg?* > Cs* > Rb* > K+ > Na+ > H* > Li+

Selectivity Coefficient (vs. H*) on Dowex®

lon
50W-X8

Li* 0.8
Na* 15
K* 25
Rb* 2.6
Cs* 2.7
Mgz2* 2.9
Caz+ 4.2
Srz+ 5.2
Ba2* 8.7
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Table 2: Selectivity coefficients for various cations on Dowex® 50W-X8 relative to the hydrogen
ion.

Stability

Dowex® 50 resin exhibits good thermal, chemical, and physical stability.
e Thermal Stability: It is stable up to approximately 120°C in the H* and Na* forms.

» Chemical Stability: The resin is resistant to dilute acids, bases, and most common organic
solvents. However, it is susceptible to degradation by strong oxidizing agents.

e Physical Stability: The resin beads are physically robust, although excessive mechanical
stress can lead to fragmentation. The degree of swelling and shrinking during ion exchange
cycles is influenced by the cross-linking; higher cross-linking leads to lower volume changes.

Experimental Protocols
Determination of Total lon Exchange Capacity (Titration
Method)

This protocol outlines the determination of the total ion exchange capacity of Dowex® 50 resin
in the hydrogen form. The method is based on the principle of exchanging the hydrogen ions
on the resin with sodium ions from a neutral salt solution, followed by titration of the released
acid.[2][3]

Materials:

Dowex® 50 resin (H* form)

1 M Sodium Chloride (NaCl) solution

0.1 M Sodium Hydroxide (NaOH) solution, standardized

Phenolphthalein indicator

Deionized water
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e Glass chromatography column
o Burette, beaker, Erlenmeyer flask
Procedure:

o Resin Preparation: Accurately weigh approximately 1.0 g of the air-dried resin and record the

mass.

o Column Packing: Prepare a slurry of the weighed resin in deionized water and pour it into a
glass chromatography column plugged with glass wool at the bottom. Allow the resin to
settle, ensuring there are no air bubbles in the column.

e lon Exchange: Pass 50 mL of 1 M NacCl solution through the resin column at a flow rate of
approximately 2-3 mL/minute. This will displace the H* ions on the resin with Na* ions.

o Eluate Collection: Collect the eluate from the column in a clean 250 mL Erlenmeyer flask.

e Washing: Wash the column with several portions of deionized water until the eluate is
neutral. Collect all the washings in the same Erlenmeyer flask.

« Titration: Add 2-3 drops of phenolphthalein indicator to the collected eluate and titrate with
standardized 0.1 M NaOH solution until a persistent pink endpoint is observed.

o Calculation: The total ion exchange capacity in meqg/g of dry resin is calculated using the
following formula:

Capacity (meg/g) = (V x M) / W

Where:

o V = Volume of NaOH used in the titration (mL)
o M = Molarity of the NaOH solution (mol/L)

o W = Weight of the dry resin (g)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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